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Compound of Interest

Compound Name: 3-(Trifluoromethyl)pyridine

Cat. No.: B054556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of 3-(Trifluoromethyl)pyridine, a key building block in the synthesis of

pharmaceuticals and agrochemicals. Its strategic importance lies in the incorporation of the

trifluoromethyl group, which can significantly enhance the metabolic stability, lipophilicity, and

binding affinity of target molecules.

Core Physicochemical Data
The essential properties of 3-(Trifluoromethyl)pyridine are summarized in the table below,

providing a ready reference for experimental design and synthesis planning.
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Property Value Source

Chemical Formula C6H4F3N [1][2][3]

Molecular Weight 147.10 g/mol [4][5]

CAS Number 3796-23-4 [1][2][4][5]

Appearance Colorless to light yellow liquid [1][4]

Density 1.276 g/mL at 25 °C [5]

Boiling Point 113-115 °C [5]

Refractive Index 1.418 at 20 °C [5]

Flash Point 23 °C (73.4 °F) - closed cup [5]

Compound Identification and Structure
The identity of 3-(Trifluoromethyl)pyridine is established through its unique chemical formula

and corresponding molecular weight. The relationship between these fundamental identifiers is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 3-(Trifluoromethyl)pyridine, 97% 5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

4. 3-(Trifluoromethyl)pyridine | 3796-23-4 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

5. 3-(Trifluoromethyl)pyridine 97 3796-23-4 [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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